Cas no 21301-10-0 (Cysteine,N-(carboxymethyl)-)

• Product Name: Cysteine,N-(carboxymethyl)-
• CAS No: 21301-10-0
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 281081
• PubChem ID: 89481
• Update Time: 2025-04-19

Cysteine,N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cysteine,N-(carboxymethyl)-
• 2-(carboxymethylamino)-3-sulfanylpropanoic acid
• N-(carboxymethyl)cysteine
• N-(Carboxymethyl)-DL-cysteine
• DTXSID40943806
• SCHEMBL197221
• EINECS 244-324-2
• 21301-10-0

• Inchi： 1S/C5H9NO4S/c7-4(8)1-6-3(2-11)5(9)10/h3,6,11H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： VUCDIRJQEQYQRN-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)NCC(=O)O

Computed Properties

• Exact Mass: 179.02527
• Monoisotopic Mass: 179.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 381.8°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.557
• PSA: 86.63